Cas no 1448128-75-3 (1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine
• CAS No: 1448128-75-3
• MF: C₁₆H₁₈N₄O₅S
• MW: 378.402922153473
• CID: 6431933
• PubChem ID: 71809056
• Update Time: 2025-07-10

1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine
• Methanone, 1,3-benzodioxol-5-yl[4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]-1-piperidinyl]-
• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]piperidine
• benzo[d][1,3]dioxol-5-yl(4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidin-1-yl)methanone
• 1448128-75-3
• 1,3-benzodioxol-5-yl-[4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidin-1-yl]methanone
• AKOS024564160
• F6441-6938

• Inchi： 1S/C16H18N4O5S/c1-19-9-17-18-16(19)26(22,23)12-4-6-20(7-5-12)15(21)11-2-3-13-14(8-11)25-10-24-13/h2-3,8-9,12H,4-7,10H2,1H3
• InChI Key： JHZVHPFPPBEUKQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1CCC(S(C2N(C)C=NN=2)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 378.09979086g/mol
• Monoisotopic Mass: 378.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 112Ų

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine

Recent Advances in the Study of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine (CAS: 1448128-75-3)

The compound 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine (CAS: 1448128-75-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the investigation of this compound's interaction with specific biological targets. Preliminary findings suggest that it exhibits high affinity for certain enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1448128-75-3 acts as a potent inhibitor of a kinase implicated in tumor progression, highlighting its potential as an anticancer agent.

Another significant advancement is the optimization of the compound's pharmacokinetic profile. Researchers have employed structure-activity relationship (SAR) studies to modify the benzodioxole and triazole moieties, resulting in derivatives with improved bioavailability and reduced off-target effects. These modifications have been critical in advancing the compound toward clinical development.

In addition to its therapeutic potential, 1448128-75-3 has also been explored as a tool compound in chemical biology. Its ability to selectively modulate specific pathways makes it a valuable probe for studying disease mechanisms. Recent work has utilized this compound to dissect the role of certain signaling cascades in neurodegenerative diseases, providing insights that could inform future drug discovery efforts.

Despite these promising developments, challenges remain. The compound's solubility and metabolic stability require further optimization to enhance its druggability. Ongoing research is addressing these issues through advanced formulation strategies and the development of prodrugs. Additionally, toxicological studies are underway to ensure its safety profile meets regulatory standards.

In conclusion, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine represents a compelling candidate for further development in both therapeutic and research applications. Its unique pharmacological properties and versatility underscore its importance in the field. Future studies will likely focus on advancing it through clinical trials and expanding its utility as a chemical probe.